Cas no 1806869-88-4 (2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1806869-88-4
• MF: C₈H₅BrF₅NO
• MW: 306.027418851852
• CID: 4861323
• Update Time: 2025-06-09

2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5BrF5NO/c1-16-4-2-3(7(10)11)15-6(9)5(4)8(12,13)14/h2,7H,1H3
• InChI Key： GTMCQBMBBQHOHJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.4
• Topological Polar Surface Area: 22.1

Additional information on 2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1806869-88-4)

2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With its unique molecular structure featuring bromine, difluoromethyl, methoxy, and trifluoromethyl functional groups, this compound exhibits remarkable chemical properties that make it invaluable for drug discovery and crop protection applications. Researchers are particularly interested in its potential as a building block for designing novel small-molecule inhibitors and pesticides.

The compound's CAS number 1806869-88-4 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and patent filings. Recent studies highlight its role in developing next-generation therapeutics targeting enzyme modulation and receptor binding, aligning with the growing demand for precision medicine solutions. Its fluorine-rich structure contributes to enhanced metabolic stability and bioavailability, addressing key challenges in medicinal chemistry.

In the context of sustainable agriculture, 2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine has emerged as a candidate for eco-friendly pest control formulations. The agrochemical industry values its selective action against pests while minimizing environmental impact, a critical consideration given increasing regulatory scrutiny on pesticide residues. This aligns with global trends toward green chemistry and reduced-risk compounds in farming practices.

Synthetic methodologies for this compound often involve halogenation reactions and fluorination techniques, reflecting advancements in organofluorine chemistry. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC purification to ensure high purity standards required for biological testing. The compound's structure-activity relationships (SAR) are frequently explored through computational modeling and high-throughput screening platforms.

From a commercial perspective, CAS 1806869-88-4 represents a niche but growing segment in the fine chemicals market, with suppliers emphasizing custom synthesis capabilities and scale-up solutions. The compound's patent landscape reveals active research across multiple jurisdictions, particularly in applications related to disease treatment and crop enhancement. This intellectual property activity underscores its potential economic value in life sciences sectors.

Environmental fate studies of 2-Bromo-6-(difluoromethyl)-4-methoxy-3-(trifluoromethyl)pyridine focus on its biodegradation pathways and ecotoxicological profile, addressing concerns about chemical persistence in ecosystems. These investigations employ advanced analytical chemistry techniques to track transformation products and assess environmental safety thresholds, reflecting the compound's alignment with responsible innovation principles.

The compound's physicochemical properties—including its melting point, solubility profile, and stability under various conditions—are carefully documented to facilitate formulation development. Such data proves essential for researchers optimizing delivery systems in both pharmaceutical and agricultural contexts, where controlled release mechanisms can significantly enhance performance.

Emerging applications explore the compound's utility in electronic materials, particularly as a fluorinated precursor for organic semiconductors. This multidisciplinary potential demonstrates how heterocyclic compounds with strategic halogen substitution patterns can bridge traditional boundaries between chemical industries, offering solutions for energy-efficient technologies.

Quality control protocols for 1806869-88-4 emphasize rigorous impurity profiling using chromatographic methods and spectroscopic verification. These measures ensure batch-to-batch consistency critical for structure-based drug design projects and mode-of-action studies in pest management research. The compound's handling requirements and storage conditions are similarly well-documented to maintain integrity during research and development processes.

Future research directions for this polyhalogenated pyridine derivative may explore its catalytic applications or potential in supramolecular chemistry. The compound's versatile reactivity profile positions it as a valuable tool for molecular innovation across multiple scientific disciplines, from medicinal chemistry to advanced materials engineering.